Cas no 885271-78-3 (6-Bromo-3-chloro-1H-indazole)

• Product Name: 6-Bromo-3-chloro-1H-indazole
• CAS No: 885271-78-3
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD22123502
• CID: 710850
• PubChem ID: 24728895
• Update Time: 2025-07-21

6-Bromo-3-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-1H-indazole
• 1H-Indazole, 6-bromo-3-chloro-
• 6-Bromo-3-chloro indazole
• 6-bromo-3-chloro-2H-indazole
• 1H-Indazole,6-bromo-3-chloro-
• PubChem20688
• LDBXLSQSRZCYHL-UHFFFAOYSA-N
• SC1851
• SBB097801
• PB20195
• BC004586
• SY020544
• AB0027278
• ST24033092
• W9095
• AM20050386
• 6-Bromo-3-chloro-1H-indazole (ACI)
• AKOS005073913
• PS-5134
• 885271-78-3
• MFCD06738283
• CS-W003328
• J-518361
• DTXSID30646556
• SCHEMBL15288471

• MDL： MFCD22123502
• Inchi： 1S/C7H4BrClN2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
• InChI Key： LDBXLSQSRZCYHL-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC(=CC=2)Br)NN=1

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.878
• Boiling Point: 368.5°C at 760 mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.73
• PSA: 28.68000
• LogP: 2.97880

6-Bromo-3-chloro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Bromo-3-chloro-1H-indazole

Comprehensive Overview of 6-Bromo-3-chloro-1H-indazole (CAS No. 885271-78-3): Properties, Applications, and Industry Insights

6-Bromo-3-chloro-1H-indazole (CAS No. 885271-78-3) is a halogenated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. This compound, characterized by the presence of bromo and chloro substituents on the indazole core, serves as a critical intermediate in the synthesis of biologically active molecules. Its molecular formula, C₇H₄BrClN₂, and precise molecular weight (231.48 g/mol) make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 6-Bromo-3-chloro-1H-indazole has surged, driven by its role in developing kinase inhibitors and other small-molecule therapeutics. Researchers frequently search for "indazole derivatives in drug discovery" or "halogenated heterocycles synthesis," reflecting the compound's relevance in modern medicinal chemistry. Its unique electronic properties, attributed to the halogen atoms, enhance binding affinity to target proteins, making it a preferred choice for optimizing lead compounds.

The synthesis of 6-Bromo-3-chloro-1H-indazole typically involves multi-step reactions, including cyclization and halogenation processes. Industry professionals often inquire about "scalable indazole synthesis methods" or "CAS 885271-78-3 suppliers," highlighting the need for efficient production protocols. Advanced techniques like palladium-catalyzed cross-coupling reactions are increasingly employed to improve yield and purity, aligning with the growing emphasis on green chemistry and sustainable practices.

Beyond pharmaceuticals, 6-Bromo-3-chloro-1H-indazole finds applications in materials science, particularly in the development of organic electronic materials. Its conjugated system and halogen substituents contribute to tunable optoelectronic properties, catering to innovations in OLEDs and photovoltaic devices. Searches for "indazole-based semiconductors" or "CAS 885271-78-3 applications" underscore its interdisciplinary appeal.

Quality control and analytical characterization are paramount for 6-Bromo-3-chloro-1H-indazole. Techniques such as HPLC, NMR, and mass spectrometry ensure compliance with industry standards. Queries like "purity analysis of halogenated indazoles" or "stability of CAS 885271-78-3" reflect user concerns about reproducibility and shelf-life. Proper storage under inert conditions is recommended to maintain its integrity.

In conclusion, 6-Bromo-3-chloro-1H-indazole (CAS No. 885271-78-3) exemplifies the convergence of synthetic chemistry and applied sciences. Its adaptability across drug development and advanced materials positions it as a compound of enduring significance. As research trends evolve, this indazole derivative will likely remain at the forefront of innovations addressing global challenges in healthcare and technology.